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Compound of Interest

Compound Name: 4-Hydroxyphenylpyruvic acid

Cat. No.: B105319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biosynthesis of 4-
Hydroxyphenylpyruvic acid (4-HPP) from L-tyrosine. 4-HPP is a crucial intermediate in the

metabolism of aromatic amino acids and serves as a precursor for the synthesis of various

valuable compounds in the pharmaceutical and food industries. This document details the core

enzymatic pathways, provides comprehensive experimental protocols, and presents

quantitative data to facilitate research and development in this area.

Core Biosynthetic Pathways
The primary route for the biosynthesis of 4-HPP from L-tyrosine involves a transamination

reaction catalyzed by the enzyme Tyrosine Aminotransferase (TAT). An alternative pathway

utilizes L-amino acid deaminase (ml-AAD) for the direct deamination of L-tyrosine.

Tyrosine Aminotransferase (TAT) Pathway
Tyrosine Aminotransferase (EC 2.6.1.5) is a pyridoxal phosphate (PLP)-dependent enzyme

that catalyzes the transfer of an amino group from L-tyrosine to α-ketoglutarate, yielding 4-HPP

and L-glutamate.[1] This is the initial and rate-limiting step in the catabolism of tyrosine in most

organisms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Biosynthesis of 4-Hydroxyphenylpyruvic Acid from
Tyrosine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105319#biosynthesis-of-4-hydroxyphenylpyruvic-
acid-from-tyrosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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